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Compound of Interest

Compound Name: 4-tert-Butylbenzenesulfonamide

Cat. No.: B193189

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-tert-
Butylbenzenesulfonamide (CAS No. 6292-59-7), a key intermediate in pharmaceutical
synthesis. Adherence to these guidelines is crucial for ensuring a safe laboratory environment

and minimizing potential exposure risks.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of a substance is the
foundation of its safe handling.
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Property Value Source

Molecular Formula C10H15NO2S [1112113114]

Molecular Weight 213.30 g/mol [1112][31[4]

Appearance White solid [2]

Melting Point 136-138°C [2]

Boiling Point 337.2 £ 35.0°C (Predicted) [2]
Slightly soluble in chloroform,

Solubility sparingly soluble in ethyl [2]
acetate.

pKa 10.22 + 0.10 (Predicted) [2]

Hazard Identification and Classification

4-tert-Butylbenzenesulfonamide is classified as an irritant and requires careful handling to

avoid adverse health effects.[2] The following table summarizes its GHS hazard classifications

based on available data.

Hazard Class

GHS Classification

Hazard Statement

Acute Toxicity, Oral

Warning

H302: Harmful if swallowed[1]

Skin Corrosion/Irritation

Danger / Warning

H314: Causes severe skin
burns and eye damage[1] /
H315: Causes skin irritation[1]

Serious Eye Damage/Eye

H319: Causes serious eye

o Warning o
Irritation irritation[1]
Acute Toxicity, Inhalation Warning H332: Harmful if inhaled[1]
Specific Target Organ Toxicity, ] H335: May cause respiratory
Warning

Single Exposure

irritation[1][5]

Personal Protective Equipment (PPE)
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The use of appropriate personal protective equipment is mandatory when handling 4-tert-
Butylbenzenesulfonamide to prevent skin and eye contact, and inhalation.

6ersonal Protective Equipment (PPE) for Handling 4—tert—Butylbenzenesulfonamid?
> Work in a well-ventilated area
(Local exhaust recommended)
Always
> Dust Respirator
Conditional (If dust/aerosol is generated)
. : Always Wear Safety Glasses
AEIEIIE) Salte (or Face Shield if required)
Always Wear
Always Wear
Protective Gloves
(Inspect before use)

Click to download full resolution via product page

Caption: Recommended PPE for handling solid 4-tert-Butylbenzenesulfonamide.

Safe Handling and Storage Procedures
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Proper handling and storage are critical to maintaining the integrity of the compound and
ensuring laboratory safety.

Handling:

o Handle in a well-ventilated place.[6]

o Wear suitable protective equipment.[6]

e Prevent dispersion of dust.[6]

o Use a local exhaust system if dust or aerosol will be generated.[6]
e Avoid contact with skin, eyes, and clothing.[6]

e Wash hands and face thoroughly after handling.[6]

e Do not eat, drink, or smoke when using this product.

Storage:

o Keep the container tightly closed.[6]
o Store in a cool, dark, and dry place.[6][7]
o Store away from incompatible materials such as oxidizing agents.[6]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is essential.
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First Aid for 4-tert-Butylbenzenesulfonamide Exposure

Exposure Occurs

Eye Contact:
Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to do.
Get medical advice if irritation persists.

Inhalation: Skin Contact:
Remove to fresh air. Wash off with soap and plenty of water.
Get medical advice if unwell. Get medical advice if irritation occurs.

Ingestion:
Rinse mouth.
Get medical advice if unwell.

Click to download full resolution via product page
Caption: First aid procedures for different routes of exposure.
Accidental Release Measures
In the case of a spill, follow these procedures to mitigate the hazard.

¢ Personal Precautions:

o

Use personal protective equipment.|[8]

[e]

Avoid dust formation.[8]

o

Avoid breathing vapors, mist, or gas.[8]

[¢]

Ensure adequate ventilation.[8]

o

Evacuate personnel to safe areas.[3]

¢ Environmental Precautions:

o Do not let the product enter drains.[8]
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e Methods for Cleaning Up:

(¢]

Pick up and arrange disposal without creating dust.[8]

[¢]

Sweep up and shovel the material.[8]

[¢]

Keep in suitable, closed containers for disposal.[8]

Disposal Considerations

Dispose of 4-tert-Butylbenzenesulfonamide and its contaminated packaging in accordance
with local, state, and federal regulations.

e Product: Offer surplus and non-recyclable solutions to a licensed disposal company.[8]

o Contaminated Packaging: Dispose of as unused product.[8]

Experimental Protocols

While specific experimental protocols for safety are not extensively detailed in the provided
literature, the following general laboratory-scale synthesis protocol for a related compound, 4-
tert-butylbenzenesulfonic acid, highlights the type of controlled environment required.

Experimental Protocol: Sulfonation of tert-Butylbenzene[9]
o Materials:

o tert-Butylbenzene

[¢]

Fuming sulfuric acid (oleum) or concentrated sulfuric acid

Sodium bicarbonate

o

Sodium chloride

o

Water

[¢]

o lIce
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Round-bottom flask

[e]

o

Stirring apparatus

[¢]

Heating mantle

[e]

Separatory funnel

[e]

Filtration apparatus

e Procedure:

[e]

In a round-bottomed flask equipped with a stirrer, slowly add fuming sulfuric acid to tert-
butylbenzene while maintaining the temperature below 25 °C with an ice bath.[9]

o After the addition is complete, slowly heat the mixture to approximately 80 °C with
constant stirring until the tert-butylbenzene layer is fully dissolved.[9]

o Pour the reaction mixture into water.[9]
o Partially neutralize the solution by carefully adding sodium bicarbonate.[9]
o Filter the solution to remove any solid impurities.[9]

o To precipitate the sodium salt of 4-tert-butylbenzenesulfonic acid, add sodium chloride and
heat until it dissolves.[9]

This protocol illustrates the need for temperature control, careful addition of reagents, and
appropriate work-up procedures, all of which are fundamental principles of safe laboratory
practice when working with potentially hazardous materials like 4-tert-
Butylbenzenesulfonamide.

Disclaimer: This guide is intended for informational purposes only and does not supersede any
legal requirements or institutional safety protocols. Always consult the most current Safety Data
Sheet (SDS) for 4-tert-Butylbenzenesulfonamide before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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and industry.
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